Cas no 1186310-89-3 (2-(Hydroxymethyl)furo3,2-bpyridin-6-ol)

• Product Name: 2-(Hydroxymethyl)furo3,2-bpyridin-6-ol
• CAS No: 1186310-89-3
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD12922802
• CID: 1072363
• PubChem ID: 329772183
• Update Time: 2025-07-17

2-(Hydroxymethyl)furo3,2-bpyridin-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)furo[3,2-b]pyridin-6-ol
• A-6110
• AC1Q7C33
• AG-A-32584
• CTK8A2718
• SureCN3746734
• DTXSID60674105
• MFCD12922802
• WALUGOSWTLIXRH-UHFFFAOYSA-N
• 1186310-89-3
• SCHEMBL3746734
• AKOS006332949
• CS-0338925
• 2-(Hydroxymethyl)furo[3,2-b]pyridin-6-ol, AldrichCPR
• 2-(Hydroxymethyl)furo3,2-bpyridin-6-ol

• MDL： MFCD12922802
• Inchi： 1S/C8H7NO3/c10-4-6-2-7-8(12-6)1-5(11)3-9-7/h1-3,10-11H,4H2
• InChI Key： WALUGOSWTLIXRH-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC2=C1C=C(C=N2)O

Computed Properties

• Exact Mass: 165.042593085g/mol
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.5Ų

2-(Hydroxymethyl)furo3,2-bpyridin-6-ol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines

Additional information on 2-(Hydroxymethyl)furo3,2-bpyridin-6-ol

Recent Advances in the Study of 2-(Hydroxymethyl)furo[3,2-b]pyridin-6-ol (CAS: 1186310-89-3)

2-(Hydroxymethyl)furo[3,2-b]pyridin-6-ol (CAS: 1186310-89-3) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its fused furan and pyridine rings, exhibits unique chemical properties that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its synthesis, biological activity, and potential as a building block for more complex molecules.

One of the key areas of research involving 2-(Hydroxymethyl)furo[3,2-b]pyridin-6-ol is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The structural features of this compound, particularly its hydroxyl and hydroxymethyl groups, allow for facile modification and conjugation with other pharmacophores, enabling the development of highly selective and potent kinase inhibitors.

Recent publications have highlighted innovative synthetic routes to 2-(Hydroxymethyl)furo[3,2-b]pyridin-6-ol, emphasizing green chemistry principles and improved yields. For instance, a 2023 study demonstrated a catalytic asymmetric synthesis method that significantly reduces the use of hazardous reagents and solvents, aligning with the growing demand for sustainable chemical processes. This advancement not only enhances the accessibility of the compound but also reduces its environmental footprint.

In addition to its synthetic utility, 2-(Hydroxymethyl)furo[3,2-b]pyridin-6-ol has been investigated for its intrinsic biological activities. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on certain inflammatory pathways, making it a candidate for further optimization in anti-inflammatory drug discovery. Researchers are also exploring its potential as a fluorescent probe, leveraging its unique photophysical properties for imaging applications in biological systems.

Looking ahead, the versatility of 2-(Hydroxymethyl)furo[3,2-b]pyridin-6-ol positions it as a valuable tool in drug discovery and chemical biology. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacokinetic properties, and expand its applications in targeted therapy. As the field advances, this compound is expected to play a pivotal role in the development of next-generation therapeutics.